Cas no 2138061-51-3 (4-(oxolan-3-yl)pyrimidine)

• Product Name: 4-(oxolan-3-yl)pyrimidine
• CAS No: 2138061-51-3
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5866853
• PubChem ID: 165958793
• Update Time: 2025-06-29

4-(oxolan-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-3-yl)pyrimidine
• EN300-1196610
• 2138061-51-3

• Inchi： 1S/C8H10N2O/c1-3-9-6-10-8(1)7-2-4-11-5-7/h1,3,6-7H,2,4-5H2
• InChI Key： DERQVVQIKOFPRO-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CN=CN=2)C1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35Ų

Additional information on 4-(oxolan-3-yl)pyrimidine

Introduction to 4-(oxolan-3-yl)pyrimidine (CAS No. 2138061-51-3)

4-(oxolan-3-yl)pyrimidine, identified by the chemical abstracts service number 2138061-51-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyrimidine core linked to an oxolane ring, making it a versatile scaffold for the development of novel bioactive agents. The structural integration of these two functional groups imparts unique electronic and steric properties, which are highly valuable for modulating biological targets.

The pyrimidine moiety is a well-documented pharmacophore, frequently encountered in nucleoside analogs, antiviral agents, and anticancer drugs. Its planar aromatic system and ability to form hydrogen bonds with biological molecules make it an ideal platform for drug design. In contrast, the oxolane ring, also known as a furanose derivative, introduces additional conformational flexibility and potential for selective binding interactions. This combination has garnered considerable attention from synthetic chemists and pharmacologists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 4-(oxolan-3-yl)pyrimidine interacts with biological targets. Studies indicate that the oxolane ring can adopt multiple conformations, influencing the compound's binding affinity and specificity. This adaptability is particularly advantageous when designing molecules that must navigate complex biological environments, such as enzyme active sites or receptor binding pockets.

One of the most compelling aspects of 4-(oxolan-3-yl)pyrimidine is its potential as a precursor for structure-activity relationship (SAR) studies. By systematically modifying substituents on either the pyrimidine or oxolane moieties, researchers can fine-tune the compound's pharmacological profile. For instance, introduction of hydrophobic or polar groups can alter solubility and membrane permeability, while changes in electronic distribution can modulate receptor binding kinetics.

In the context of drug discovery, 4-(oxolan-3-yl)pyrimidine has been explored as a lead compound for several therapeutic indications. Preliminary studies suggest its efficacy in inhibiting certain kinases and enzymes implicated in metabolic disorders. The oxolane ring's ability to mimic carbohydrate structures may also facilitate interactions with carbohydrate-binding proteins, opening avenues for applications in anti-inflammatory or immunomodulatory therapies.

The synthesis of 4-(oxolan-3-yl)pyrimidine presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences involving cyclization reactions and protecting group strategies. However, recent methodologies have leveraged transition-metal catalysis to streamline these processes, reducing reaction times and improving yields. Such innovations are crucial for scaling up production while maintaining cost-effectiveness.

From a regulatory perspective, compounds like 4-(oxolan-3-yl)pyrimidine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes assessing toxicity profiles, pharmacokinetic behavior, and potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing such compounds through preclinical development pipelines.

The integration of machine learning algorithms into drug discovery has further accelerated the exploration of 4-(oxolan-3-yl)pyrimidine derivatives. Predictive models can identify promising analogs based on structural features alone, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional synthetic chemistry is reshaping how novel therapeutic agents are developed.

Future research directions may focus on expanding the chemical space accessible through modifications of 4-(oxolan-3-yl)pyrimidine. Exploration of its derivatives could reveal new mechanisms of action or enhance existing ones. Additionally, investigating its potential in combination therapies may uncover synergistic effects that improve treatment outcomes across multiple disease states.

In conclusion,4-(oxolan-3-yl)pyrimidine (CAS No. 2138061-51-3) represents a promising scaffold with broad applications in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new synthetic routes and pharmacological insights,this compound is poised to play an increasingly important role in addressing unmet medical needs.